methyl (2S,4aS,6aR,7R,10aR,10bR)-2-(furan-3-yl)-6a,10b-dimethyl-4-oxo-1,2,4a,5,6,7,10,10a-octahydrobenzo[f]isochromene-7-carboperoxoate
Catalog No.
S594454
CAS No.
110382-43-9
M.F
C21H26O6
M. Wt
374.4 g/mol
Availability
In Stock
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CAS Number
110382-43-9
Product Name
methyl (2S,4aS,6aR,7R,10aR,10bR)-2-(furan-3-yl)-6a,10b-dimethyl-4-oxo-1,2,4a,5,6,7,10,10a-octahydrobenzo[f]isochromene-7-carboperoxoate
IUPAC Name
methyl (2S,4aS,6aR,7R,10aR,10bR)-2-(furan-3-yl)-7-hydroxy-6a,10b-dimethyl-4-oxo-2,4a,5,6,10,10a-hexahydro-1H-benzo[f]isochromene-7-carboxylate
Molecular Formula
C21H26O6
Molecular Weight
374.4 g/mol
InChI
InChI=1S/C21H26O6/c1-19-11-15(13-7-10-26-12-13)27-17(22)14(19)6-9-20(2)16(19)5-4-8-21(20,24)18(23)25-3/h4,7-8,10,12,14-16,24H,5-6,9,11H2,1-3H3/t14-,15+,16-,19+,20-,21+/m1/s1
InChI Key
WWNYZTBMVRRLJM-GOLBOHCDSA-N
SMILES
CC12CCC3C(=O)OC(CC3(C1CC=CC2C(=O)OOC)C)C4=COC=C4
Synonyms
cordatin
Canonical SMILES
CC12CCC3C(=O)OC(CC3(C1CC=CC2(C(=O)OC)O)C)C4=COC=C4
Isomeric SMILES
C[C@@]12CC[C@@H]3C(=O)O[C@@H](C[C@@]3([C@H]1CC=C[C@@]2(C(=O)OC)O)C)C4=COC=C4
The exact mass of the compound methyl (2S,4aS,6aR,7R,10aR,10bR)-2-(furan-3-yl)-6a,10b-dimethyl-4-oxo-1,2,4a,5,6,7,10,10a-octahydrobenzo[f]isochromene-7-carboperoxoate is unknown and the complexity rating of the compound is unknown. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Organic Chemicals - Hydrocarbons - Terpenes - Diterpenes - Supplementary Records. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
XLogP3
2.8
Hydrogen Bond Acceptor Count
6
Hydrogen Bond Donor Count
1
Exact Mass
374.17293854 g/mol
Monoisotopic Mass
374.17293854 g/mol
Heavy Atom Count
27
Wikipedia
Methyl 2-(furan-3-yl)-6a,10b-dimethyl-4-oxo-1,4,4a,5,6,6a,7,10,10a,10b-decahydro-2H-naphtho[2,1-c]pyran-7-carboperoxoate
Dates
Last modified: 02-18-2024
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